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Introduction

Guanidinium tetrabromophthalate is a novel organic salt comprised of a guanidinium cation and

a tetrabromophthalate anion. While specific research on this compound in material science is

not extensively documented, an analysis of its constituent components suggests a high

potential for multifunctionality. The guanidinium cation is known for its role in crystal

engineering, particularly in the development of nonlinear optical (NLO) materials, and its salts

have been explored for applications in energetic materials and perovskite solar cells.[1][2][3][4]

The tetrabromophthalate anion, derived from tetrabromophthalic anhydride, is a well-

established reactive and additive flame retardant used in a variety of polymers.[5][6][7] This

document outlines potential applications, synthesis protocols, and experimental methodologies

for the investigation of guanidinium tetrabromophthalate as a novel material.

Potential Applications
Based on the known properties of its constituent ions, guanidinium tetrabromophthalate is

hypothesized to be a promising candidate for the following applications:
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Multifunctional Polymer Additive: A single compound that imparts both flame retardancy and

nonlinear optical properties to a polymer matrix.

Flame Retardant: The high bromine content from the tetrabromophthalate anion can act to

suppress combustion.[8][9][10]

Nonlinear Optical Material: The non-centrosymmetric crystal structures often formed by

guanidinium salts make it a candidate for second-harmonic generation.[1][4][11]

Component in Energetic Materials: Guanidinium salts are often used in the formulation of

energetic materials.[3][12]

Material Properties (Based on Constituent
Components)
Quantitative data for guanidinium tetrabromophthalate is not available. The following tables

summarize the properties of its precursors and related compounds to provide an estimated

performance profile.

Table 1: Properties of Guanidinium Cation and Related Salts

Property Value Source

Molar Mass (Guanidinium) 60.08 g/mol [13]

pKaH (Guanidine) 13.6 [14]

Thermal Stability (GZCO)

High thermal stability among

guanidine-based hybrid NLO

materials.

[1][11]

SHG Efficiency (GZCO) 0.5 x KH2PO4 [1]

Table 2: Properties of Tetrabromophthalic Anhydride (TBPA)
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Property Value Source

Molecular Formula C8Br4O3 [6]

Molar Mass 463.7 g/mol [6]

Melting Point 270-280 °C [6][7]

Bromine Content ~68% (commercial product) [6]

Solubility Insoluble in water and alcohol. [6][15]

Appearance
White to pale yellow crystalline

solid.
[5][15]

Experimental Protocols
Protocol 1: Synthesis of Guanidinium
Tetrabromophthalate
This protocol describes a generalized acid-base reaction for the synthesis of guanidinium

tetrabromophthalate from tetrabromophthalic acid and guanidinium carbonate.

Materials:

Tetrabromophthalic anhydride

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Guanidinium carbonate

Deionized water

Ethanol

Magnetic stirrer with heating

pH meter
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Büchner funnel and filter paper

Crystallization dish

Methodology:

Hydrolysis of Tetrabromophthalic Anhydride:

Suspend tetrabromophthalic anhydride in deionized water.

Slowly add a stoichiometric amount of 1M NaOH solution while stirring to hydrolyze the

anhydride to disodium tetrabromophthalate.

Gently heat the mixture to ensure complete dissolution and reaction.

Formation of Tetrabromophthalic Acid:

Cool the solution to room temperature.

Acidify the solution with 1M HCl to a pH of ~2 to precipitate tetrabromophthalic acid.

Filter the white precipitate using a Büchner funnel, wash with cold deionized water, and

dry.

Synthesis of Guanidinium Tetrabromophthalate:

Dissolve the dried tetrabromophthalic acid in a minimal amount of hot ethanol.

In a separate beaker, dissolve a stoichiometric amount of guanidinium carbonate in a

minimal amount of hot deionized water.

Slowly add the guanidinium carbonate solution to the tetrabromophthalic acid solution

while stirring. Effervescence (CO2 evolution) will be observed.

Continue stirring for 1-2 hours at an elevated temperature to ensure the reaction goes to

completion.

Crystallization and Purification:
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Allow the resulting solution to cool slowly to room temperature.

For further crystallization, place the solution in a refrigerator or use a slow evaporation

technique in a crystallization dish.

Collect the crystals by filtration, wash with a small amount of cold ethanol, and dry under

vacuum.
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Step 1: Hydrolysis

Step 2: Acidification

Step 3: Salt Formation Step 4: Purification
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Disodium
Tetrabromophthalate
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Acid-Base Reaction
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Guanidinium
Carbonate

Guanidinium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/35876897/
https://pubmed.ncbi.nlm.nih.gov/35876897/
https://pubmed.ncbi.nlm.nih.gov/37269539/
https://pubmed.ncbi.nlm.nih.gov/37269539/
https://www.researchgate.net/publication/349481470_Synthesis_and_properties_of_three_guanidinium_salts_based_on_high-oxygen-balanced_14-dinitramino-35-dinitropyrazolate_anion
https://www.researchgate.net/publication/276858506_Salts_of_guanidine_derivatives_-_new_materials_for_non-linear_optics
https://haihangchem.com/products/tetrabromophthalic-anhydride-cas-632-79-1/
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabromophthalic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabromophthalic-anhydride
https://www.freightamigo.com/blog/tetrabromophthalic-anhydride-a-key-chemical-in-flame-retardant-applications
https://www.freightamigo.com/blog/tetrabromophthalic-anhydride-a-key-chemical-in-flame-retardant-applications
https://www2.mst.dk/udgiv/publications/1999/87-7909-416-3/html/kap01_eng.htm
https://www2.mst.dk/udgiv/publications/1999/87-7909-416-3/html/kap01_eng.htm
https://frfabric.com/brominated-flame-retardant/
https://www.bsef.com/wp-content/uploads/2015/10/Bromine-and-Fire-Safety_Flame_retardants_BSEF-2014.pdf
https://www.researchgate.net/publication/362243437_CNH_2_3_2_ZnCO_3_2_A_Guanidinium-Templated_Ultraviolet_Nonlinear_Optical_Material
https://www.itm-conferences.org/articles/itmconf/pdf/2022/07/itmconf_cccar2022_03044.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Guanidinium
https://en.wikipedia.org/wiki/Guanidine
https://www.guidechem.com/encyclopedia/tetrabromophthalic-anhydride-dic6277.html
https://www.benchchem.com/product/b15179365#guanidinium-tetrabromophthalate-applications-in-material-science
https://www.benchchem.com/product/b15179365#guanidinium-tetrabromophthalate-applications-in-material-science
https://www.benchchem.com/product/b15179365#guanidinium-tetrabromophthalate-applications-in-material-science
https://www.benchchem.com/product/b15179365#guanidinium-tetrabromophthalate-applications-in-material-science
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15179365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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